N-cyclooctyl-3-(4-fluorophenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-cyclohexyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C19H18ClN3O2S/c20-15-9-5-4-8-13(15)16-11-26-19-21-10-14(18(25)23(16)19)17(24)22-12-6-2-1-3-7-12/h4-5,8-12H,1-3,6-7H2,(H,22,24)
• InChI Key: GQIUWHHEZBUXLP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=CN=C3N(C2=O)C(=CS3)C4=CC=CC=C4Cl
• Molecular Formula: C19H18ClN3O2S
• Molecular Weight: 387.9 g/mol

Description

“N-cyclooctyl-3-(4-fluorophenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide” is a derivative of thiazolo[3,2-a]pyrimidine. Thiazolo[3,2-a]pyrimidines are known for their synthetic potential and are promising scaffolds for the design of new medicines, including anticancer drugs. They can be readily modified by the introduction of new binding sites, optimizing the interaction between the ligand and biological target.

Synthesis Analysis

Thiazolo[3,2-a]pyrimidines can be synthesized through various methods. One of the most widely known methods is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. Another approach involves a one-pot three-component fusion reaction between chosen substrates of 1,3,4-thiadiazole-amines or 2-amino-benzothiazole, aldehydes, and active methylene compounds in ethanol solvent at room temperature.

Future Directions

Thiazolo[3,2-a]pyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines. Their synthetic potential and the ability to be readily modified make them a promising area for future research.